Cas no 2097899-18-6 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 2097899-18-6
• MF: C₁₅H₁₆N₂O₅S₂
• MW: 368.427941322327
• CID: 6526134
• PubChem ID: 126854704
• Update Time: 2025-05-19

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• 2097899-18-6
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• S-(3,5-dimethyl-1,2-oxazol-4-yl)-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethane-1-sulfonamido
• AKOS032465587
• F6506-0769
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C15H16N2O5S2/c1-10-14(11(2)22-17-10)24(19,20)16-9-15(18,12-5-7-23-8-12)13-4-3-6-21-13/h3-8,16,18H,9H2,1-2H3
• InChI Key： UVSCROQBLUNKGX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC(C1=CC=CO1)(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 368.05006396g/mol
• Monoisotopic Mass: 368.05006396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 142Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Comprehensive Analysis of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2097899-18-6)

The compound N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2097899-18-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of furan, thiophene, and oxazole rings, along with a sulfonamide functional group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective therapeutics with fewer side effects. N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide stands out due to its multifunctional scaffold, which allows for diverse interactions at the molecular level. This compound is often discussed in the context of enzyme inhibition and receptor binding, topics that are highly relevant to modern drug development. Its CAS No. 2097899-18-6 is frequently searched in scientific databases, reflecting its growing importance in research.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative diseases, a hot topic in current medical research. The presence of both furan and thiophene rings suggests possible activity in the central nervous system, making it a subject of interest for studies on Alzheimer's disease and Parkinson's disease. Additionally, its sulfonamide group is known for its role in enhancing bioavailability, a critical factor in drug design. These features align with the increasing focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide involves sophisticated techniques such as multicomponent reactions and catalyzed coupling. These methods are widely explored in academic and industrial settings, as they offer efficient routes to complex molecules. The compound's CAS No. 2097899-18-6 is often associated with patents and publications detailing its synthesis and optimization, highlighting its commercial and scientific value.

Another area where this compound is gaining traction is in the field of antibacterial research. With the rise of antibiotic resistance, there is a pressing need for new agents that can overcome microbial defenses. The oxazole and sulfonamide moieties in this molecule are known for their antimicrobial properties, making it a potential candidate for further investigation. Researchers are particularly interested in its mechanism of action, which could pave the way for next-generation anti-infective drugs.

In conclusion, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2097899-18-6) represents a fascinating example of modern chemical innovation. Its diverse applications, from neurodegenerative disease research to antibacterial development, underscore its versatility and potential impact on human health. As scientific interest continues to grow, this compound is likely to remain a focal point in the quest for advanced therapeutic solutions.